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Compound of Interest

Compound Name: TCO-PEG12-acid

Cat. No.: B15575045

This technical guide provides an in-depth overview of TCO-PEG12-acid, a heterobifunctional
linker widely utilized in bioconjugation, drug delivery, and the development of Proteolysis
Targeting Chimeras (PROTACS). This document outlines the key chemical properties, safety
and handling procedures, and representative experimental protocols for this reagent.

Chemical and Physical Properties

TCO-PEG12-acid is a versatile molecule featuring a trans-cyclooctene (TCO) group for
bioorthogonal click chemistry and a terminal carboxylic acid for conjugation to amine-containing

molecules. The polyethylene glycol (PEG) spacer enhances aqueous solubility and reduces
steric hindrance.
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Property Value Source(s)

Chemical Formula C36H67NO16 [1112]

Molecular Weight 769.9 g/mol [1][2]

Purity >95% to >98% (supplier (]
dependent)

CAS Number 2353410-03-2

Solubility Water, DMSO, DCM, DMF [1]

Appearance Colorless oil or solid [3]

Safety and Handling

While a comprehensive Safety Data Sheet (SDS) for TCO-PEG12-acid is not publicly
available, the following handling and safety guidelines are based on supplier recommendations
and general laboratory practices for similar chemical reagents.
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Parameter

Recommendation

Source(s)

Storage Temperature

-20°C

[LIi4]E51061I71i8][e]

Storage Conditions

Store in a sealed, light- and

moisture-protected container.

[4]

Handling

Use anhydrous solvents such
as DMF or DMSO. Avoid
prolonged exposure to

moisture.

[4]

Shipping

Typically shipped at ambient
temperature, though some
suppliers may use dry ice to

ensure stability.

[1](2]6]

Stability

The TCO group can isomerize
to the less reactive cis-
cyclooctene (CCO) over time.
Not recommended for long-

term storage.

[11(7181e]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

First Aid Measures (General Recommendations):

 If Inhaled: Move to fresh air. If breathing is difficult, seek medical attention.

 In Case of Skin Contact: Immediately wash with soap and plenty of water.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.
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« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Chemical Reactivity and Experimental Protocols

TCO-PEG12-acid possesses two primary reactive handles, enabling sequential or one-pot
conjugation strategies.

Reactivity Overview

The reactivity of TCO-PEG12-acid is defined by its two terminal functional groups: the TCO
moiety and the carboxylic acid.
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Reaction Pathways

exposes | Trans-cyclooctene (TCO) Group reacts with

TCO-PEG12-Acid . Products
" I Carboxylic Acid Group reacts-with )
>! Stable Dihydropyridazine Adduct

Reagtants

Tetrazine-labeled via IEDDA Click Chemistry ;| Stable Amide Bond
Molecule (e.g., Protein, Antibody)

via Amide Coupling
(e.g., EDC, NHS)

Amine-containing

Molecule (e.g., Peptide, Small Molecule)
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Dissolve TCO-PEG12-Acid,
EDC, and NHS in anhydrous DMF/DMSO

l

Incubate for 15-30 min at RT Dissolve amine-containing
to form TCO-PEG12-NHS Ester molecule in reaction buffer

' '

Add activated TCO-PEG12-NHS
to the amine solution

l

Incubate for 2h at RT
or overnight at 4°C

y

Purify the conjugate
(e.g., dialysis, SEC)
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Dissolve TCO-conjugated Dissolve Tetrazine-labeled
molecule in buffer molecule in buffer

'

Mix the two solutions

:

Incubate for 30-60 min at RT

:

Monitor reaction
(e.g., LC-MS, SDS-PAGE)

'

Purify if necessary

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. TCO-PEG12-acid | BroadPharm [broadpharm.com]
2. precisepeg.com [precisepeg.com]

3. TCO-PEG12-NHS ester TCO click chemistry- Conju-Probe: Enable Bioconjugation [conju-
probe.com]

4. TCO-PEG12-NHS ester | CAS: 2185016-39-9 | AxisPharm [axispharm.com]
5. TCO-PEG12-amine | AxisPharm [axispharm.com]

6. medkoo.com [medkoo.com]

7. TCO-PEG12-amine | BroadPharm [broadpharm.com]

8. TCO-PEG12-DBCO, 2055022-06-3 | BroadPharm [broadpharm.com]

9. TCO-PEG12-TCO | BroadPharm [broadpharm.com]

To cite this document: BenchChem. [TCO-PEG12-Acid: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575045#tco-pegl2-acid-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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